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Compound of Interest

Compound Name: (R)-(+)-Limonene
CAS No.: 68647-72-3
Cat. No.: B7781404
Get Quote

Executive Summary

(R)-(+)-Limonene (p-mentha-1,8-diene) is not merely a solvent or fragrance; it is a chiral
scaffold with significant translational potential in oncology and metabolic therapeutics. Unlike its
enantiomer (S)-(-)-limonene, the (R)-isomer exhibits distinct interaction profiles with
cytochrome P450 enzymes and adenosine receptors. This guide provides a rigorous technical
analysis of its absolute configuration, biosynthetic origins, and validation protocols, designed
for scientists requiring actionable data for drug development and quality control.

Part 1: Structural Fundamentals & Stereochemistry
Absolute Configuration and CIP Priority

The biological activity of limonene is strictly governed by its stereochemistry at the C4 position.
The (R)-enantiomer is defined by the Cahn-Ingold-Prelog (CIP) priority rules.[1][2]

e IUPAC Name: (4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-1-ene
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e Chiral Center: Carbon 4 (C4)

e Optical Rotation:

(Neat)

Mechanistic Assignment of Configuration: To assign the (R) configuration, we analyze the four
substituents attached to C4 based on atomic number and connectivity:

Priority 1 (Isopropenyl Group): The external carbon is bonded to a double bond. In CIP rules,
a double bond to carbon counts as two bonds to carbon.

e Priority 2 (Ring C3

C2

C1): Moving toward the endocyclic double bond. C1 is substituted with a methyl group.[3][4]
e Priority 3 (Ring C5

C6): This path leads to saturated methylenes with lower connectivity priority than Path 2.
 Priority 4 (Hydrogen): Lowest priority, oriented away from the viewer.
Tracing the arc from Priority 1

2

3 yields a clockwise direction, designating the (R) configuration.[1][2]

Visualization of Stereochemistry

The following diagram illustrates the structural connectivity and priority assignment.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.youtube.com/watch?v=yKyjs4Qb30E
https://brainly.com/question/41540042
https://www.masterorganicchemistry.com/2016/10/20/introduction-to-assigning-r-and-s-the-cahn-ingold-prelog-rules/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/06%3A_Stereochemistry_at_Tetrahedral_Centers/6.03%3A_Absolute_Configuration_and_the_(R)_and_(S)_System
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7781404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: (R)-(+)-Limonene CIP Priority Assignment
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(-C(CH3)=CH2) (Towards C=C) (Saturated) (Away)

Clockwise Trace (1->2->3) = (R)

Click to download full resolution via product page

Caption: CIP priority assignment for C4 chiral center. Path 1 (Isopropenyl) > Path 2 (Endocyclic
alkene) > Path 3 (Alkane).

Part 2: Biosynthetic Origins & Biomimetic Logic

Understanding the biosynthesis is crucial for bio-engineering strains (e.g., E. coli or S.
cerevisiae) for pharmaceutical-grade production.

The Mevalonate/MEP Pathway

In Citrus sinensis and engineered microbes, (R)-limonene is derived from Geranyl Diphosphate
(GPP).[5] The critical enzyme is (R)-Limonene Synthase (LS).

Mechanism:
« lonization: GPP loses the diphosphate group (OPP), forming a geranyl cation.

» |somerization: The trans-cation isomerizes to the cis-neryl cation (Linalyl diphosphate
intermediate).

o Cyclization: Attack of the double bond forms the
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-terpinyl cation.

» Deprotonation: Stereoselective removal of a proton yields (R)-limonene.

Geranyl Diphosphate Isomerization Linalyl Diphosphate

(GPP) (Intermediate)

a-Terpinyl Cation Deprotonation (R)-(+)-Limonene
Limonene Synthase s 1 (Cyclization) (Final Product)
(Cyclization)

Click to download full resolution via product page
Caption: Enzymatic conversion of GPP to (R)-limonene via the a-terpinyl cation intermediate.

Part 3: Analytical Characterization & Quality Control

For drug development, Enantiomeric Excess (ee) must be >99%. Standard C18 HPLC columns
cannot separate limonene enantiomers.

Protocol: Chiral Gas Chromatography (GC)

Principle: Separation relies on the formation of inclusion complexes between the limonene
enantiomers and a cyclodextrin-based stationary phase.

Methodology:

e Column: Fused silica capillary column coated with
-cyclodextrin derivatives (e.g., 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-
-cyclodextrin).

e Mechanism: (R)-limonene and (S)-limonene have different binding constants (

) with the chiral cavity of the cyclodextrin.
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e Carrier Gas: Helium or Hydrogen (constant flow).
e Detection: FID (Flame lonization Detector) or MS (Mass Spectrometry).
Separation Logic: The (S)-enantiomer typically elutes before the (R)-enantiomer on

-cyclodextrin phases due to a tighter inclusion complex formed by the (R)-isomer, resulting in
longer retention time.

Parameter Specification

Cyclodex-B or Rt-

Column Type
DEXsa

Dimensions 30m x 0.25mm ID x 0.25um film
60°C (1 min)

Oven Program 2°C/min
120°C

Resolution (

Target > 1.5 (Baseline separation)

)

Part 4: Pharmacological Profile & Drug Development

(R)-limonene is a prodrug. Its therapeutic efficacy in oncology (specifically glioblastoma and
breast cancer) is largely driven by its metabolites.

Metabolic Activation (CYP450)

Upon oral administration, (R)-limonene is rapidly metabolized by liver enzymes CYP2C9 and
CYP2C19.

o Primary Metabolite: Perillyl Alcohol (POH).

e Secondary Metabolite: Perillic Acid.
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o Downstream Effect: POH is more potent than limonene in inhibiting farnesyl transferase
(preventing Ras oncogene activation).

Mechanism of Action: Apoptosis Induction

(R)-limonene and POH induce apoptosis via the mitochondrial pathway:

Upregulation of Bax: Pro-apoptotic protein increases.

Downregulation of Bcl-2: Anti-apoptotic protein decreases.

Mitochondrial Permeabilization: Release of Cytochrome C.

Caspase Cascade: Activation of Caspase-9 and Caspase-3 leading to cell death.
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Caption: Pharmacological pathway from metabolic activation to apoptosis induction in cancer
cells.

Physical Properties Table (Reference)
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Property Value Notes
CAS Number 5989-27-5 Specific for (R)-(+) isomer
Molecular Weight 136.23 g/mol Monoterpene
Boiling Point 176°C @ 760 mmHg
Density 0.841 g/mL @ 25°C
- ) - Soluble in EtOH, DMSO;
Solubility Lipophilic )
Insoluble in Water
- o Forms epoxides upon air
Stability Oxidation-prone
exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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